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Compound of Interest

3-Cyano-5-methoxyisonicotinic
Compound Name:

acid
CAS No.: 1138444-09-3
Cat. No.: B1421137

Get Quote

\ J

A Strategic Scaffold for Heterocyclic Drug Discovery[1]

Part 1: Executive Summary & Chemical Identity

3-Cyano-5-methoxyisonicotinic acid is a highly functionalized pyridine derivative
characterized by a dense substitution pattern (cyano, methoxy, and carboxylic acid groups) on
the pyridine ring. This molecule serves as a critical "orthogonal building block™" in drug
discovery, particularly for the synthesis of fused heterocycles (e.g., 2,7-naphthyridines,
pyrido[4,3-d]pyrimidines) used in kinase inhibitor development.

Its structural uniqueness lies in the C3-Cyano and C5-Methoxy substituents flanking the C4-
Carboxylic acid, creating a steric and electronic environment that directs regio-selective
coupling reactions.

Chemical Identity Table
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Property Specification

Chemical Name 3-Cyano-5-methoxyisonicotinic acid
Systematic Name 3-Cyano-5-methoxy-4-pyridinecarboxylic acid
CAS Number 1138444-09-3

Methyl Ester CAS 1142192-17-3 (Common Precursor)
Molecular Formula CsHeN20s

Molecular Weight 178.14 g/mol

Appearance Off-white to pale yellow solid

. Soluble in DMSO, Methanol; Sparingly soluble
Solubility i Wat
in Water

~3.5 (Carboxylic acid), ~1.8 (Pyridine N -

Acidity (pKa) estimated)

Part 2: Strategic Synthesis & Retrosynthesis

The synthesis of 3-Cyano-5-methoxyisonicotinic acid is non-trivial due to the need to
manage the reactivity of the cyano group (susceptible to hydrolysis) while manipulating the
carboxylic acid.

Retrosynthetic Analysis

The most reliable route to the target acid (Target 1) is the controlled hydrolysis of its alkyl ester,
typically Methyl 3-cyano-5-methoxyisonicotinate (2). The ester is synthesized via ortho-lithiation
of 3-Cyano-5-methoxypyridine (3) or through palladium-catalyzed carbonylation of the
corresponding bromide.

Synthesis Workflow Diagram (DOT)

NaOMe, MeOH 1. LDA, THF, -78°C LiOH (1.1 eq)
3-Cyano-5-fluoropyridine Reflux, 2h 2. Methyl Chloroformate _ [EVEGVERSORESWETIISOSSOECE THE/H20, 0°C _ [E¥ ey uamnE eS|

(Starting Material) (S_NAr Product) (Stable Ester - CAS 1142192-17-3) (Target - CAS 1138444-09-3)
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Figure 1: Step-wise synthesis pathway from fluorinated precursor to the target acid.

Part 3: Detailed Experimental Protocol

Objective: Preparation of 3-Cyano-5-methoxyisonicotinic acid (CAS 1138444-09-3) via

controlled hydrolysis of Methyl 3-cyano-5-methoxyisonicotinate.

Rationale: Direct synthesis of the acid is difficult due to decarboxylation risks. Hydrolysis of the

ester allows for mild conditions that preserve the cyano group.

Reagents & Materials[4][5]

Substrate: Methyl 3-cyano-5-methoxyisonicotinate (1.0 eq)
Base: Lithium Hydroxide Monohydrate (LIOH-H20) (1.2 eq)
Solvent: THF/Water (3:1 v/v)

Quench: 1N HCI

Purification: Ethyl Acetate (EtOAc), Brine, Na2S0a.[2]

Step-by-Step Methodology

Solubilization: Dissolve 1.92 g (10 mmol) of Methyl 3-cyano-5-methoxyisonicotinate in 30 mL
of THF. Cool the solution to 0°C using an ice bath. Note: Cooling is critical to prevent
hydrolysis of the nitrile group to an amide.

Saponification: Dissolve 0.50 g (12 mmol) of LiOH-H20 in 10 mL of water. Add this aqueous
solution dropwise to the THF mixture over 10 minutes.

o Observation: The solution may turn slightly cloudy.

o Stirring: Maintain stirring at 0°C for 1 hour, then allow to warm to room temperature (20-
25°C) for 2 hours.
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e Reaction Monitoring (TLC/LC-MS): Monitor consumption of the ester (R_f ~0.6 in 50%
EtOAc/Hexane). The acid product will remain at the baseline or streak.

o Checkpoint: If nitrile hydrolysis (amide formation) is observed (M+18 peak in MS), stop
reaction immediately and proceed to workup.

e Workup & Isolation:
o Concentrate the mixture under reduced pressure to remove THF.
o Dilute the remaining aqueous residue with 10 mL water.
o Wash with diethyl ether (2 x 15 mL) to remove unreacted ester.

o Acidification: Carefully acidify the aqueous layer to pH 3-4 using 1N HCI. A precipitate
should form.

o Extraction: Extract the aqueous layer with EtOAc (3 x 30 mL).

e Drying & Concentration: Combine organic layers, wash with brine, dry over anhydrous
Naz=SO0s, filter, and concentrate in vacuo.

o Yield: Expect 85-92% yield of an off-white solid.

Part 4: Applications in Drug Development

This scaffold is a "privileged structure” for designing inhibitors targeting the ATP-binding pocket
of kinases. The C3-cyano group acts as a reversible covalent trap or a hydrogen bond
acceptor, while the C4-acid allows for amide coupling to solubilizing tails.

Functionalization Logic
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Site Chemical Handle
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Figure 2: Strategic divergence points for medicinal chemistry applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page 05214 (Chemical) [advtechind.com]
e 2. 3-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]

o To cite this document: BenchChem. [Technical Guide: 3-Cyano-5-Methoxyisonicotinic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#technical-guide-3-cyano-5-
methoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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